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Compound of Interest

Compound Name: Vipadenant

Cat. No.: B1683563 Get Quote

Application Notes and Protocols for Research-
Grade Vipadenant
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the use of research-

grade Vipadenant, a potent and selective adenosine A₂A receptor antagonist.

Product Information and Sourcing
Vipadenant (also known as BIIB014) is a high-affinity antagonist for the adenosine A₂A

receptor. For research purposes, it is critical to source high-purity Vipadenant to ensure the

reliability and reproducibility of experimental results. Several reputable suppliers offer research-

grade Vipadenant. It is recommended to obtain a Certificate of Analysis (CoA) from the

supplier to verify the identity and purity of the compound.

Table 1: Sourcing Information for Research-Grade Vipadenant
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Supplier Product Name(s) Purity Storage Conditions

MedChemExpress Vipadenant (BIIB-014) ≥98%

Powder: -20°C for 3

years; In solvent:

-80°C for 2 years.[1]

MedKoo Biosciences Vipadenant (BIIB014) Not specified

Dry, dark, and at 0 -

4°C for short term or

-20°C for long term.[2]

Cayman Chemical Vipadenant (BIIB-014) ≥98% -20°C.[3]

Immunomart Vipadenant 98.02%

-20°C for 3 years; 4°C

for 2 years (Powder).

[4]

AbMole BioScience
Vipadenant (BIIB014;

CEB-4520)
Not specified

Powder: -20°C for 3

years; In solvent:

-80°C for 6 months.[5]

Axon Medchem Vipadenant (BIIB014) Not specified Not specified

Mechanism of Action and Signaling Pathway
Vipadenant functions as a selective antagonist of the adenosine A₂A receptor. This receptor is

a G-protein coupled receptor (GPCR) that, upon activation by endogenous adenosine, couples

to a Gs protein, leading to the activation of adenylyl cyclase. This, in turn, increases

intracellular levels of cyclic AMP (cAMP), a key second messenger. By blocking the A₂A

receptor, Vipadenant inhibits this signaling cascade, thereby modulating downstream cellular

processes. In the central nervous system, particularly in the basal ganglia, A₂A receptors are

highly expressed and play a crucial role in regulating dopaminergic neurotransmission.

Antagonism of A₂A receptors by Vipadenant can enhance dopamine D₂ receptor-mediated

signaling, which is a key mechanism for its potential therapeutic effects in conditions like

Parkinson's disease.
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Figure 1. Vipadenant's antagonistic effect on the A2A receptor signaling pathway.

Quantitative Data
Vipadenant exhibits high affinity for the human adenosine A₂A receptor with significant

selectivity over other adenosine receptor subtypes.

Table 2: Binding Affinity of Vipadenant for Human Adenosine Receptors

Receptor Subtype Kᵢ (nM) Reference

A₂A 1.3

A₁ 68

A₂B 63

A₃ 1005

Experimental Protocols
In Vitro Radioligand Binding Assay
This protocol is designed to determine the binding affinity of Vipadenant for the adenosine A₂A

receptor using a competitive radioligand binding assay with [³H]ZM241385, a known selective
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A₂A antagonist radioligand.
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Prepare cell membranes
expressing A2A receptors

Incubate membranes with
[3H]ZM241385 and varying

concentrations of Vipadenant

Separate bound from
free radioligand via filtration

Quantify bound radioactivity
using liquid scintillation counting

Analyze data to determine
IC50 and calculate Ki

 

Seed A2A receptor-expressing
cells in a 96-well plate

Pre-incubate cells with
Vipadenant at various concentrations

Stimulate cells with an A2A
receptor agonist (e.g., NECA)

Lyse cells and measure
intracellular cAMP levels
(e.g., using an ELISA kit)

Analyze data to determine
the IC50 of Vipadenant

Administer vehicle or
Vipadenant to rats

After a pre-treatment period,
administer haloperidol

At set time points, assess
catalepsy using the bar test

Record the latency to
remove forepaws from the bar

Compare catalepsy scores
between treatment groups
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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